4-[(2-Methylbenzimidazol-1-yl)methyl]benzoic acid

• IUPAC Name: 4-[(2-methylbenzimidazol-1-yl)methyl]benzoic acid
• InChI: InChI=1S/C16H14N2O2/c1-11-17-14-4-2-3-5-15(14)18(11)10-12-6-8-13(9-7-12)16(19)20/h2-9H,10H2,1H3,(H,19,20)
• InChI Key: RGXRFHCPXAMACK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1CC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol

Description

This compound belongs to the class of organic compounds known as benzimidazoles. These are organic compounds containing a benzene ring fused to an imidazole ring (five-member ring containing a nitrogen atom, 4 carbon atoms, and two double bonds).

Synthesis Analysis

A series of 4-[(2-Methylbenzimidazol-1-yl)methyl]benzoic acid derivatives was synthesized. The obtained compounds were screened for their antibacterial, anticancer, and anti-TB activities. In addition, in silico molecular docking studies were carried out on targeted enzymes P38 MAP kinase protein. Experimental and theoretical investigations on the optimized geometrical structure, electronic, and vibrational features of 2-[(1H-benzimidazol-1-yl)-methyl]benzoic acid are provided using the B3LYP/6-311++G(d,p) basis set.

Molecular Structure Analysis

The molecular formula of the compound is C15H12N2O2. The molecular weight is 252.27. Theoretical and actual NMR chemical shifts were found to be quite similar. The UV-vis spectrum of 21HBMBA, as well as effects of solvents, have been investigated. The calculated HOMO and LUMO energies reveal that charge transfer happens within the molecule.

Chemical Reactions Analysis

In their active pockets, all of the synthesized compounds had two or more hydrogen bonds with amino acids, which demonstrated encouraging binding energy.

Physical And Chemical Properties Analysis

The compound has a molecular formula of C15H12N2O2 and a molecular weight of 252.27. Theoretical and actual NMR chemical shifts were found to be quite similar. The UV-vis spectrum of 21HBMBA, as well as effects of solvents, have been investigated. The calculated HOMO and LUMO energies reveal that charge transfer happens within the molecule.

Mechanism of Action

The synthesized compounds had two or more hydrogen bonds with amino acids in their active pockets, demonstrating encouraging binding energy. Compound 6g had the lowest binding energy of –10.3 kcal/mol and five hydrogen bonds with amino acid residues (ASP168, PHE169, GLU71, PHE169, and SER32).

Safety and Hazards

The compound is classified as an irritant.

Future Directions

The research on this compound is ongoing, with recent studies focusing on its synthesis and potential biological activities. Further studies are needed to fully understand its mechanism of action and potential applications in medicine.